N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide

• Molecular Formula: C21H27NO
• Molecular Weight: 309.4 g/mol
• IUPAC Name: (Z)-N-[1-(2-adamantyl)ethyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C21H27NO/c1-14(22-20(23)8-7-15-5-3-2-4-6-15)21-18-10-16-9-17(12-18)13-19(21)11-16/h2-8,14,16-19,21H,9-13H2,1H3,(H,22,23)/b8-7-
• InChI Key: ZZIDYYQEZLPFFD-FPLPWBNLSA-N
• Isomeric SMILES: CC(C1C2CC3CC(C2)CC1C3)NC(=O)/C=C\C4=CC=CC=C4
• SMILES: CC(C1C2CC3CC(C2)CC1C3)NC(=O)C=CC4=CC=CC=C4

Description

N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide, also known as AEM, is a synthetic compound that has shown potential in scientific research. AEM is a member of the adamantyl-substituted acrylamide family and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide has been found to have various biochemical and physiological effects. N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide has also been found to inhibit the proliferation of cancer cells and induce apoptosis. In addition, N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide has been found to enhance the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, which protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide in lab experiments is its potential therapeutic effects, which can be studied in various disease models. N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide has also been found to have low toxicity in animal studies. However, one limitation of using N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide is its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide. One direction is to investigate the potential use of N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide in the treatment of neurodegenerative disorders, such as Parkinson's disease and Alzheimer's disease. Another direction is to study the mechanism of action of N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide in more detail, including its effects on other enzymes and signaling pathways. Additionally, further studies are needed to determine the optimal dosage and administration of N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide for therapeutic use.

Synthesis Methods

The synthesis of N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide involves the reaction of 2-adamantanone with ethylamine to form 1-(2-adamantyl)ethanamine, which is then reacted with phenylacryloyl chloride to produce N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide. The purity of N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide can be improved through recrystallization using ethanol.

Scientific Research Applications

N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide has been used in various scientific research studies due to its potential therapeutic effects. N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide has been found to have anti-inflammatory, anti-tumor, and anti-viral properties. N-[1-(2-adamantyl)ethyl]-3-phenylacrylamide has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.